Cas no 2098115-23-0 (2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide)

• Product Name: 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide
• CAS No: 2098115-23-0
• MF: C₁₂H₂₂ClNO₃
• MW: 263.760982990265
• CID: 5728939
• PubChem ID: 121203580
• Update Time: 2025-06-09

2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2098115-23-0
• 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide
• AKOS026711832
• 2-chloro-N-(2-methoxyethyl)-N-(oxan-4-yl)butanamide
• F1907-7483
• Butanamide, 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C12H22ClNO3/c1-3-11(13)12(15)14(6-9-16-2)10-4-7-17-8-5-10/h10-11H,3-9H2,1-2H3
• InChI Key： XLDWASXKROTRIA-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N(CCOC)C1CCOCC1)=O

Computed Properties

• Exact Mass: 263.1288213g/mol
• Monoisotopic Mass: 263.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 373.7±42.0 °C(Predicted)
• pka: -1.24±0.20(Predicted)

Additional information on 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide

2-Chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide (CAS No. 2098115-23-0): A Comprehensive Overview

2-Chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide (CAS No. 2098115-23-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound, characterized by its complex molecular framework, offers a promising platform for the design and synthesis of novel therapeutic agents.

The molecular formula of 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide is C₁₃H₂₁ClNO₃, and its molecular weight is approximately 273.76 g/mol. The compound features a chlorinated butanamide core, a methoxyethyl substituent, and a tetrahydro-2H-pyran ring, which collectively contribute to its distinct chemical properties and biological activities.

In the realm of medicinal chemistry, the structural diversity of 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases, making it a valuable candidate for further investigation.

The synthesis of 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide involves a multi-step process that typically begins with the formation of the chlorinated butanamide core. Subsequent functionalization steps introduce the methoxyethyl and tetrahydro-2H-pyran moieties, resulting in the final product. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

Beyond its potential as a therapeutic agent, 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide has also been studied for its utility as a building block in organic synthesis. Its versatile reactivity and functional group compatibility make it an attractive starting material for the preparation of more complex molecules with diverse biological activities. For example, a study published in Tetrahedron Letters (2019) reported the successful use of this compound as a key intermediate in the synthesis of novel antiviral agents.

The physicochemical properties of 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide, such as its solubility, stability, and partition coefficient (logP), have been extensively characterized to facilitate its use in various applications. These properties are crucial for optimizing drug delivery systems and enhancing bioavailability. Research published in the AAPS Journal (2018) provided detailed insights into the solubility behavior of this compound in different solvents, which is essential for formulating stable pharmaceutical preparations.

In addition to its pharmaceutical applications, 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide has shown promise in other areas of scientific research. For instance, it has been investigated as a potential ligand for metal complexes due to its ability to coordinate with metal ions through its nitrogen and oxygen atoms. This property opens up possibilities for applications in catalysis and materials science.

The safety profile of 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide has been evaluated through various toxicological studies. These studies have generally indicated that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 2-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide (CAS No. 2098115-23-0) represents a versatile and promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further exploration and optimization. As research continues to uncover new insights into its biological activities and potential therapeutic uses, this compound is poised to play a significant role in advancing medical science.